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Compound of Interest

Compound Name:
5,8-Dibromo-2,3-

dichloroquinoxaline

Cat. No.: B12834208 Get Quote

An In-depth Technical Guide to 5,8-Dibromo-2,3-dichloroquinoxaline

This guide provides essential technical data for 5,8-Dibromo-2,3-dichloroquinoxaline, a

halogenated heterocyclic compound relevant to researchers and professionals in the fields of

chemical synthesis and drug development.

Core Molecular Data
The fundamental molecular properties of 5,8-Dibromo-2,3-dichloroquinoxaline are

summarized below. This information is critical for stoichiometric calculations, analytical

characterization, and experimental design.

Property Value

Chemical Formula C₈H₂Br₂Cl₂N₂[1]

Molecular Weight 356.83 g/mol [1]

IUPAC Name 5,8-dibromo-2,3-dichloroquinoxaline[1]

CAS Number 2411640-38-3[1]
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Detailed experimental protocols involving this compound are highly specific to the research

context. For methodologies related to its synthesis, purification, or application, researchers

should consult peer-reviewed chemical literature and established synthetic chemistry

databases. As a starting point, the product's SMILES string,

ClC1=NC2=C(Br)C=CC(Br)=C2N=C1Cl, can be used to search for relevant reaction schemes

and experimental procedures in chemical informatics platforms.[1]

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical compound and

its core identifiers and properties.
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Caption: Relationship between the compound and its key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5,8-Dibromo-2,3-dichloroquinoxaline molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12834208#5-8-dibromo-2-3-dichloroquinoxaline-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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